Cas no 1009092-91-4 (tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate
• CAS No: 1009092-91-4
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5069570
• PubChem ID: 76781392
• Update Time: 2025-06-08

tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyloxazolidine-3-carboxylate
• tert-butyl 4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate
• tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate
• MFCD30803440
• SY355561
• tert-Butyl(4R,5R)-4-(Hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate
• [(4R,5R)-3-Boc-2,2-dimethyl-5-phenyloxazolidin-4-yl]methanol
• 1009092-91-4
• tert-butyl(4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyloxazolidine-3-carboxylate

• Inchi： 1S/C17H25NO4/c1-16(2,3)22-15(20)18-13(11-19)14(21-17(18,4)5)12-9-7-6-8-10-12/h6-10,13-14,19H,11H2,1-5H3
• InChI Key： LBTFCAQHUDISGT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)C(CO)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59

tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate

Professional Introduction to Tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate (CAS No. 1009092-91-4)

Tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate, identified by its CAS number 1009092-91-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and molecular recognition.

The structure of tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate features a oxazolidine core, which is a heterocyclic compound containing an oxygen atom in its ring. The oxazolidine ring is particularly notable for its ability to mimic the binding pockets of enzymes and other biological targets, making it a valuable scaffold in medicinal chemistry. The presence of multiple stereocenters, specifically the (4R,5R) configuration, underscores the compound's potential for selective interactions with biological systems.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. The stereochemistry of tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate makes it an attractive candidate for such applications. Researchers have explored its use in asymmetric catalysis, where it has shown promise in enhancing the enantioselectivity of various chemical transformations. This has significant implications for the synthesis of enantiomerically pure pharmaceuticals, which are often required to exhibit specific biological activities.

The compound's molecular framework also includes several functional groups that contribute to its reactivity and biological properties. The hydroxymethyl group (-CH₂OH) and the tert-butyl group (-C(CH₃)₃) are particularly noteworthy. The hydroxymethyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. On the other hand, the tert-butyl group provides steric hindrance and can influence the conformational preferences of the molecule. These features make tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate a versatile building block for designing molecules with tailored properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its oxazolidine core has been investigated as a scaffold for peptidomimetics, which are molecules designed to mimic the structure and function of peptides but with improved stability and bioavailability. The stereochemical configuration of tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate is particularly well-suited for this purpose, as it can be used to create highly specific interactions with biological targets.

In addition to its applications in peptidomimetic design, this compound has also been explored in the context of enzyme inhibition. The oxazolidine ring can mimic the transition state of certain enzymatic reactions, thereby acting as a potent inhibitor. For instance, researchers have investigated its potential as an inhibitor of proteases and other enzymes involved in disease pathways. The precise stereochemistry of tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1,3-oxazolidine-3-carboxylate ensures that it can interact selectively with these enzymes without affecting other biological systems.

The synthesis of this compound presents unique challenges due to its complex stereochemistry and multiple functional groups. However，recent advances in synthetic methodology have made it more feasible to produce high-purity samples on a laboratory scale. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical configuration. These advancements have opened up new possibilities for incorporating this compound into synthetic strategies for complex molecules.

The pharmacological properties of tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-phenyl-1，3 oxazolidine - 3 - carboxylate are still being actively researched。 Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors， making it a promising candidate for further development。 Additionally， its ability to form stable complexes with biological targets makes it an attractive candidate for use as a probe or tool compound in biochemical research。

In conclusion，tert-butyl (4R， 5R) - 4 - (hydroxymethyl) - 2， 2 - dimethyI - 5 - phenyI - 1， 3 - oxazolidine - 3 - carboxyI ate(CAS No。 1009092 - 91 - 4) is a multifaceted compound with significant potential in pharmaceutical chemistry。 Its unique structural features， including the oxazolidine core and multiple stereocenters， make it a valuable scaffold for drug development。 Recent research has highlighted its applications in asymmetric synthesis， peptidomimetic design， and enzyme inhibition。 As our understanding of its properties continues to grow， this compound is likely to play an increasingly important role in future pharmaceutical endeavors。